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Chemical Structure and Selectivity Profile of
Irsenontrine

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Irsenontrine Maleate

CAS No.: 1630083-70-3

Cat. No.: S12892657

The table below summarizes the core chemical information and key selectivity data available for

Irsenontrine:
Property Description
Systematic Irsenontrine (also known as E2027) [1] [2]
Name
Chemical C22H22N403 [1] [2]
Formula
Molecular 390.44 g/mol [1] [2]
Weight
CAS Number 1429509-82-9 [1] [2]
Target Phosphodiesterase 9 (PDE9) [3] [4] [2]

Key SAR Insight  Exhibits high selectivity, with >1,800-fold selectivity for PDE9 over other
phosphodiesterases (PDES) [4].

Mechanism of Action and Signaling Pathway
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The therapeutic effect of Irsenontrine is attributed to its highly selective inhibition of PDE9, which initiates a

downstream signaling cascade crucial for learning and memory. The diagram below illustrates this pathway.
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Figure 1: The cognitive improvement pathway of Irsenontrine via PDE9 inhibition.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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